1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine

• IUPAC Name: [4-(2-adamantyl)piperazin-1-yl]-(3,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C23H32N2O3/c1-27-20-4-3-17(14-21(20)28-2)23(26)25-7-5-24(6-8-25)22-18-10-15-9-16(12-18)13-19(22)11-15/h3-4,14-16,18-19,22H,5-13H2,1-2H3
• InChI Key: FOKPUECTYYWLHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3C4CC5CC(C4)CC3C5)OC
• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol

Description

1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine, also known as ADMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. ADMP is a piperazine derivative that has been synthesized for its unique pharmacological properties, including its ability to interact with the central nervous system.

Mechanism of Action

The mechanism of action of 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine is not fully understood, but it is believed to interact with the dopamine system in the brain. 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine has been shown to increase dopamine release and inhibit dopamine reuptake, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine has been shown to have a range of biochemical and physiological effects. In addition to its neuroprotective effects, 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to improve cognitive function and reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine has several advantages for use in lab experiments. It is a highly specific compound that can be used to target specific pathways in the brain. It is also relatively stable and has a long half-life, which makes it suitable for use in long-term experiments. However, one limitation of 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine is its high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for research on 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine. One area of interest is its potential as a treatment for other neurological disorders, such as Alzheimer's disease and multiple sclerosis. Another area of interest is its potential as a tool for studying the dopamine system in the brain. Further research is needed to fully understand the mechanisms of action of 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine and its potential applications in medical research.

Synthesis Methods

The synthesis of 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine involves several steps, starting with the reaction of adamantane with 3,4-dimethoxybenzoyl chloride to form 1-(2-adamantyl)-3,4-dimethoxybenzene. This intermediate is then reacted with piperazine to form 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine. The synthesis of 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine is a complex process that requires careful attention to reaction conditions and purification methods to ensure the purity of the final product.

Scientific Research Applications

1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine has been studied extensively for its potential applications in medical research. One area of interest is its potential as a treatment for neurological disorders such as Parkinson's disease. Studies have shown that 1-(2-adamantyl)-4-(3,4-dimethoxybenzoyl)piperazine can protect dopaminergic neurons from oxidative stress and reduce the symptoms of Parkinson's disease in animal models.